4-Ethyl-3-methylheptane

4-Ethyl-3-methylheptane (CAS: 52896-89-6) is a highly branched C10 alkane (decane isomer) that serves as a critical reference standard and formulation component in petroleum chemistry, catalyst development, and synthetic fuel research. Unlike linear alkanes, its specific chiral branching architecture significantly alters its intermolecular forces, resulting in a depressed boiling point of approximately 167 °C and distinct cold-flow and viscosity profiles [1]. In industrial and research procurement, pure 4-ethyl-3-methylheptane is primarily sourced not as a bulk solvent, but as a high-purity analytical marker for naphthenic ring-opening reactions and as a precise low-cetane structural representative for advanced surrogate fuel modeling [2].

Substituting 4-ethyl-3-methylheptane with generic C10 mixtures or the linear baseline n-decane fundamentally compromises both analytical workflows and formulation accuracy. In surrogate fuel modeling, replacing this specific branched isomer with n-decane shifts the cetane number from a delayed-ignition profile (~37) to a highly reactive profile (~76), invalidating combustion kinetic models [1]. Furthermore, in catalyst evaluation for selective ring-opening (SRO) of decalin, 4-ethyl-3-methylheptane is a primary, specific endocyclic cleavage product. Utilizing a generic 'mixed decane isomers' standard prevents the precise GC/MS calibration required to quantify catalyst selectivity and map exact hydrogenolysis pathways, rendering the catalytic performance data unpublishable and unscalable [2].

Cetane Number Reduction in Surrogate Fuels

The specific ethyl and methyl branching on the heptane backbone severely retards autoignition compared to linear alkanes. 4-Ethyl-3-methylheptane yields a derived cetane number of 37, which is essential for accurately modeling the delayed ignition characteristics of highly branched refinery streams like Light Cycle Oil (LCO), whereas n-decane autoignites much more readily [1].

Procuring this exact isomer is mandatory for formulating accurate surrogate fuels that mimic the real-world combustion delays of highly branched synthetic blends.

Ring-Opening Selectivity Marker

During the selective ring opening (SRO) of decalin to produce high-cetane blendstocks, 4-ethyl-3-methylheptane is generated as one of the most abundant two-ring-opening products (2ROPs) over Ir/SiO2 catalysts. Pure standards of this compound are required to calibrate analytical equipment to distinguish between endocyclic and exocyclic C-C bond cleavage [1].

Laboratories developing advanced hydrotreating catalysts must procure this exact standard to prove their catalyst's specific ring-cleavage mechanism and publish defensible yield metrics.

Viscosity & Volatility Modeling Baseline

The structural branching of 4-ethyl-3-methylheptane reduces London dispersion forces relative to linear isomers, resulting in a depressed boiling point and a distinct dynamic viscosity profile. It is used as a high-purity benchmark to correct systematic errors in Quantitative Structure-Property Relationship (QSPR) and molecular dynamics models for complex alkanes [1].

Engineers and computational chemists require this specific isomer to validate predictive models for the cold-flow and volatility properties of next-generation aviation fuels.

Surrogate Fuel Formulation and Kinetic Modeling

Where this compound is the right choice: 4-Ethyl-3-methylheptane is essential for formulating jet and diesel surrogate fuels that require a highly branched, low-cetane component to accurately match the autoignition delay and combustion kinetics of real-world refinery streams like Light Cycle Oil [1].

Catalyst Selectivity in Hydrotreating

Where this compound is the right choice: It is a mandatory procurement item for laboratories evaluating bifunctional or metallic catalysts (e.g., Ir/SiO2) for the selective ring opening (SRO) of naphthenes. As a primary two-ring-opening product (2ROP) of decalin, pure 4-ethyl-3-methylheptane is required for precise GC/MS calibration and yield quantification [2].

QSPR Model Benchmarking

Where this compound is the right choice: Used as a pure-component reference material by computational chemists validating Non-Random Two-Liquid (NRTL) models, Equations of State, and molecular dynamics simulations predicting the viscosity, density, and volatility of complex branched hydrocarbon mixtures [3].